Cas no 1708400-93-4 (2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine)

• Product Name: 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine
• CAS No: 1708400-93-4
• MF: C₁₃H₆Cl₃N₃O
• MW: 326.565239429474
• CID: 5152236
• Update Time: 2025-07-01

2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine
• Pyridine, 2-chloro-4-[3-(2,5-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C13H6Cl3N3O/c14-8-1-2-10(15)9(6-8)12-18-13(20-19-12)7-3-4-17-11(16)5-7/h1-6H
• InChI Key： MXTJZHNTXDAIGE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2ON=C(C3=CC(Cl)=CC=C3Cl)N=2)=C1

Additional information on 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine

Research Brief on 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine (CAS: 1708400-93-4)

The compound 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine (CAS: 1708400-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a [1,2,4]oxadiazole core, has been investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutics. Recent studies have focused on its synthetic pathways, biological activities, and structure-activity relationships (SAR).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of this compound via a cyclization reaction involving 2,5-dichlorobenzonitrile and 2-chloro-4-pyridinecarboxylic acid hydrazide. The researchers optimized the reaction conditions to achieve a high yield (82%) and purity (>98%), making it a viable candidate for further pharmacological evaluation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary screening assays revealed that 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine exhibits moderate inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings suggest its potential as a lead compound for oncology applications. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's SAR. The study demonstrated that modifications to the dichlorophenyl moiety significantly influence its binding affinity to target proteins. For instance, replacing the chlorine atoms with electron-withdrawing groups enhanced its inhibitory activity, while bulky substituents reduced it. These insights are invaluable for designing derivatives with improved pharmacological profiles.

Despite these promising results, challenges remain. The compound's solubility in aqueous media is limited, which may hinder its bioavailability. Researchers are exploring formulation strategies, such as nanoparticle encapsulation, to address this issue. Additionally, toxicity studies are needed to ensure its safety profile before advancing to preclinical trials.

In conclusion, 2-Chloro-4-[3-(2,5-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine represents a promising scaffold for drug development, particularly in oncology. Its synthetic accessibility, biological activity, and tunable SAR make it a valuable candidate for further research. Future studies should focus on optimizing its physicochemical properties and evaluating its efficacy in disease models.